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Compound Focus: Cyflumetofen

CAS No.: 400882-07-7

Cat. No.: S641626

Environmental Fate Comparison: Soil vs. Water

Aspect Soil Water

Primary Degradation Process  Microbial degradation [1]  Hydrolysis (dominant abiotic process) [2]

| Typical Half-life (Range)| ~10.3 - 13.9 days [3] [4] | Hydrolysis: 1.2 hours - 23.3 days [2]
Water/Sediment Systems: ~15.1 - 17.3 days [3] [4] | | Key Influencing Factors| Soil type, pH, oxygen
(aerobic/anaerobic conditions) [3] [4] | pH and temperature are extremely significant [2] | | Major
Metabolites Formed| B-1 (2-(trifluoromethyl) benzoic acid) and B-3 (2-(trifluoromethyl) benzamide)
are formed in the soil matrix [3] [4] | In the water column, degradation primarily leads to B-3; in sediment, it
degrades into B-1 [3] [4] | | Persistence & Mobility| Moderate persistence; metabolites can persist at low
levels for over 100 days [3] [5] | Parent compound is not persistent, but its highly soluble and mobile

metabolites pose a potential risk of water contamination [2] |

The relationship between these processes and the formation of metabolites can be visualized as follows:
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Detailed Experimental Data and Protocols

The data in the comparison table is derived from specific experimental methodologies. Here is a summary of

the key protocols from the cited research:

Soil Degradation Studies

e Objective: To investigate the degradation dynamics of cyflumetofen and metabolite formation in
different soils under aerobic and anaerobic conditions [3] [4].

e Soils Tested: Four types, including black soil, sierozem, krasnozem, and fluvo-aquic soil [3] [4].

e Experimental Setup: Soil samples were treated with cyflumetofen and incubated under controlled
aerobic or anaerobic conditions. Samples were collected at predetermined intervals (e.g., day 0, 1, 3,
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7, etc., up to 100 days) and analyzed [3] [4].

e Analysis Method: Residual cyflumetofen and its metabolites (B-1 and B-3) were extracted and
quantified. Degradation kinetics were determined to follow first-order kinetics, and half-lives were
calculated [3] [4].

Hydrolysis Studies in Water

¢ Objective: To determine the hydrolysis rate of cyflumetofen in water and identify its products under
varying pH and temperature conditions [2].

¢ Buffer Solutions: Cyflumetofen was dissolved in different buffers (pH 4.0, 7.0, and 9.0) and kept in
constant-temperature incubators (e.g., 25°C + 1°C). Dark conditions were maintained to prevent
photolysis [2].

e Sampling: Aqueous samples were taken at specific time intervals. The reaction was quenched, and
the concentrations of cyflumetofen and its metabolites were analyzed [2].

¢ Analysis Method: Typically involved extraction with solvents like acetonitrile and analysis using
techniques such as UHPLC-MS/MS. The hydrolysis rate constants and half-lives were calculated
based on first-order kinetics [2].

Environmental and Toxicological Implications

e Metabolite Toxicity: Metabolite B-3 is a compound of concern. The European Food Safety Authority
(EFSA) has not been able to rule out its genotoxic potential, raising concerns about its impact on
groundwater and surface water quality [2].

¢ Enantioselective Effects: Cyflumetofen is a chiral compound. Its enantiomers degrade at different
rates in soil and exhibit enantioselective toxicity to non-target organisms, meaning one enantiomer
may be more toxic than the other [1]. For instance, the (-)-enantiomer shows higher toxicity and can
negatively affect soil microbial communities and nitrogen cycle functions [1].

e Ecotoxicology: Studies on earthworms (Eisenia fetida) have shown that cyflumetofen can cause
oxidative stress and activate detoxification enzymes, indicating potential sublethal toxicological
effects on soil-dwelling organisms [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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